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Compound of Interest

Compound Name: AD57 hydrochloride

Cat. No.: B2908064 Get Quote

Application Notes and Protocols: AD57
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

Product Information
AD57 hydrochloride is a potent, orally active, polypharmacological cancer therapeutic agent.

[1][2] It functions as a multikinase inhibitor, targeting several key signaling pathways implicated

in cancer cell proliferation, invasion, and metabolism.[1]

Chemical Properties:

Formal Name: N-[4-[4-amino-1-(1-methylethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl]phenyl]-N'-

[3-(trifluoromethyl)phenyl]-urea, monohydrochloride[1][3]

CAS Number: 2320261-72-9[1][3]

Molecular Formula: C22H20F3N7O • HCl[1]

Formula Weight: 491.9 g/mol [1]

Appearance: Crystalline solid[1]
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Purity: ≥98%[1]

Physicochemical Properties
Solubility
The solubility of AD57 hydrochloride has been determined in various common laboratory

solvents. It is crucial to select the appropriate solvent based on the experimental requirements,

such as compatibility with cell culture media or formulation for in vivo studies.

Solvent Solubility Reference

Dimethylformamide (DMF) 14 mg/mL [1][4]

Dimethyl sulfoxide (DMSO) 10 mg/mL [1][4]

Ethanol 5 mg/mL [1][4]

DMF:PBS (pH 7.2) (1:4) 0.20 mg/mL [1]

Stability and Storage
Proper storage is critical to maintain the integrity and activity of AD57 hydrochloride. The

compound is stable under recommended storage conditions.[5]

Form
Storage

Temperature
Notes Reference

Crystalline Solid

(Powder)
-20°C

Keep container tightly

sealed in a cool, well-

ventilated area.

[4][5]

In Solvent -80°C
Protect from light and

moisture.
[5]

Incompatible Materials: Avoid strong acids/alkalis and strong oxidizing/reducing agents.[5]
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AD57 hydrochloride is a potent inhibitor of the receptor tyrosine kinase RET, with an IC50

value of 2 nM.[1] Its anti-cancer activity is attributed to its ability to modulate multiple targets.

Notably, it interferes with kinases downstream of RET, including Src, Raf (BRAF), and S6K,

thereby disrupting signaling pathways that are crucial for cancer cell function.[1][2]
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AD57 inhibits RET and downstream kinases like Src, Raf, and S6K.
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Experimental Protocols
The following protocols provide a general guideline for the preparation of AD57 hydrochloride
solutions for in vitro and in vivo experiments.

Preparation of a 10 mM DMSO Stock Solution
This protocol is suitable for preparing a concentrated stock solution for subsequent dilution in

aqueous media for cell-based assays.

Materials:

AD57 hydrochloride (Formula Weight: 491.9 g/mol )

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile, conical-bottom polypropylene or glass vials

Calibrated precision balance

Vortex mixer and/or sonicator

Procedure:

Calculation: To prepare a 10 mM stock solution, weigh out 4.92 mg of AD57 hydrochloride
for every 1 mL of DMSO.

Calculation: 10 mmol/L * 1 L/1000 mL * 491.9 g/mol * 1000 mg/g = 4.919 mg/mL

Weighing: Carefully weigh the required amount of AD57 hydrochloride powder and place it

into a sterile vial.

Dissolution: Add the calculated volume of DMSO to the vial.

Mixing: Cap the vial tightly and vortex thoroughly. If necessary, briefly sonicate the solution in

a water bath to ensure complete dissolution. The solution should be clear and free of

particulates.
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Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -80°C.[5]

Preparation of Working Solutions for Cell Culture
Important: The final concentration of DMSO in cell culture media should typically be kept below

0.5% (v/v) to avoid solvent-induced cytotoxicity.

Procedure:

Thaw a single-use aliquot of the 10 mM AD57 hydrochloride stock solution at room

temperature.

Perform a serial dilution of the stock solution into your desired cell culture medium to achieve

the final working concentration.

Example for 10 µM: Dilute the 10 mM stock solution 1:1000. For instance, add 1 µL of the

10 mM stock to 1 mL of cell culture medium.

Mix the working solution gently by pipetting or inverting the tube before adding it to the cell

cultures.
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Workflow for preparing AD57 hydrochloride stock and working solutions.

Safety Precautions
Handle AD57 hydrochloride in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.
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Avoid inhalation of dust and contact with skin and eyes.[5]

Consult the Material Safety Data Sheet (MSDS) for complete safety information before

handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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